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Compound of Interest

Compound Name: Binol

Cat. No.: B150571 Get Quote

Essential Safety and Handling Guide for BINOL
This guide provides crucial safety, logistical, and operational information for researchers,

scientists, and drug development professionals handling 1,1'-Bi-2-naphthol (BINOL).

Adherence to these procedures is paramount for ensuring laboratory safety, regulatory

compliance, and environmental protection.

Personal Protective Equipment (PPE)
A conservative approach to PPE is recommended when handling BINOL, assuming it to be a

hazardous compound. The following table summarizes the required PPE for various laboratory

tasks involving BINOL.
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Task Required PPE

Handling solid (powder) BINOL

Double nitrile gloves, disposable gown with

tight-fitting cuffs, safety goggles, and a face

shield. All work should be conducted within a

certified chemical fume hood or a glove box.

Respiratory protection (e.g., a NIOSH-approved

respirator) is necessary for procedures that

could generate dust.[1][2]

Preparing BINOL solutions

Double nitrile gloves, disposable gown with

tight-fitting cuffs, and chemical safety goggles. A

face shield should be worn if there is a risk of

splashing.[1][3] All work should be performed in

a chemical fume hood.[1]

Cleaning and decontamination

Double nitrile gloves, a disposable gown, and

safety goggles are required. For large spills, a

face shield and respiratory protection may be

necessary.

Waste disposal

Double nitrile gloves, a disposable gown, and

safety goggles should be worn when handling

BINOL waste.

Operational Plan: Safe Handling of BINOL
Working with BINOL requires adherence to a strict protocol to minimize exposure and prevent

contamination.

Preparation and Handling
Ventilation: All procedures involving the open handling of BINOL powder or the preparation

of solutions must be conducted in a certified chemical fume hood, biological safety cabinet,

or glove box.[1]

Pre-Handling Checks: Before beginning work, ensure that all necessary PPE is available and

in good condition. Inspect gloves for any signs of damage before each use.[4] The work area

should be clean and uncluttered.[4]
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Donning PPE: Before entering the designated handling area, put on the required PPE as

specified in the table above. Ensure the outer gloves overlap the cuffs of the gown.

Handling: Avoid the formation of dust and aerosols.[2] Do not breathe in dust, fumes, gas,

mist, vapors, or spray.[2] Avoid contact with skin and eyes.[2]

Post-Handling: After handling is complete, wipe down the work area. Dispose of all

contaminated materials as hazardous waste.

Doffing PPE: Remove PPE in the designated area to avoid contaminating skin or clothing.

Remove outer gloves first, followed by the gown, and then the inner gloves. Wash hands

thoroughly with soap and water after removing all PPE.[5][6]

Emergency Procedures
Spills: In the event of a spill, evacuate the area and prevent unnecessary personnel from

entering.[5] Do not touch or walk through the spilled material.[5] For large spills, stop the leak

if it can be done without risk. Absorb the spill with an inert, dry material and place it in an

appropriate waste disposal container.[5]

Fire: Use an appropriate extinguishing medium for the surrounding fire.

Disposal Plan
BINOL is classified as hazardous waste and, in some contexts, as very toxic to aquatic

organisms.[1] Therefore, it must be disposed of as hazardous waste through a licensed

professional waste disposal service.[1] Under no circumstances should this chemical be

disposed of down the drain or in regular municipal trash.[1]

Waste Collection and Storage
Segregation: Keep BINOL waste separate from incompatible materials, such as strong

oxidizing agents.[1]

Container: Use a dedicated, leak-proof container that can be tightly sealed for BINOL waste.

[1]
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Labeling: The container must be clearly labeled as "(S)-1,1'-Bi-2,2'-naphthol Waste" and

display the relevant hazard pictograms.[1]

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from heat

and ignition sources.[1]

Disposal Procedure
Contact a Licensed Vendor: Arrange for the collection of the hazardous waste with a licensed

disposal company.[1]

Documentation: Provide the waste disposal service with the Safety Data Sheet (SDS) for

BINOL.[1] Complete all required waste manifests provided by the disposal service.[1]

Empty Containers: Containers that held BINOL should be treated as hazardous waste.[1] To

be considered "empty" by regulatory standards, they may require triple-rinsing with a suitable

solvent, with the rinsate collected as hazardous waste.[1]

Quantitative Data
The following table summarizes key quantitative data for BINOL.

Property Value

Molecular Formula C₂₀H₁₄O₂[7]

Molecular Weight 286.3 g/mol [7]

Melting Point 208 - 210 °C (406 - 410 °F)[6]

First Aid Measures
Immediate medical attention is crucial in the event of exposure to BINOL.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[2][4][8] Remove

contact lenses if present and easy to do.[2]

Continue rinsing.[2] Seek medical attention if

irritation develops or persists.[5]

Skin Contact

Immediately remove all contaminated clothing.

[2] Wash the affected area with plenty of soap

and water.[6][9] If irritation or other symptoms

persist, seek medical attention.[4]

Inhalation

Move the exposed person to fresh air and keep

them at rest in a position comfortable for

breathing.[2][5] If symptoms such as coughing,

wheezing, or shortness of breath occur, seek

medical attention.[5] If the person is not

breathing, provide artificial respiration.[9]

Ingestion

Do NOT induce vomiting. Rinse the mouth with

water.[2][10] Seek immediate medical attention.

[9][10]

Visual Workflows
The following diagrams illustrate the procedural flow for handling BINOL safely and responding

to incidents.
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Caption: Workflow for the safe handling of BINOL from preparation to cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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